Cas no 192314-71-9 (L-Norvaline,N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester)

• Product Name: L-Norvaline,N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester
• CAS No: 192314-71-9
• MF: C₁₆H₂₇NO₇
• MW: 345.388085603714
• MDL: MFCD09839414
• CID: 116155
• PubChem ID: 10980878
• Update Time: 2025-06-07

L-Norvaline,N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Norvaline,N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester
• (S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-5-oxopentanoate
• Methyl (2S)-2-(bis(tert-butoxycarbonyl)amino)-5-oxopentanoate
• methyl (2S)-2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-oxopentanoate
• A4243
• methyl
• methyl (2S)-2-{(tert-butoxy)-N-[(tert-butyl)oxycarbonyl]carbonylamino}-5-oxopentanoate
• methyl (S)-(-)-2-[bis-(t-butoxycarbonyl)amino]-5-oxopentanoate
• methyl (S)-2-N,N-di(tert-butoxycarbonyl)amino-5-oxopentanoate
• methyl (S)-2-N,N-di-tert-butoxycarbonylamino-5-oxopentanoate
• TL8001575
• Methyl N,N-bis(tert-butoxycarbonyl)-5-oxo-L-norvalinate
• Methyl (S)-2-[Bis(Boc)amino]-5-oxopentanoate
• MFCD09839414
• Methyl(2S)-2-(bis(tert-butoxycarbonyl)amino)-5-oxopentanoate
• SCHEMBL16083949
• AS-78394
• (S)-Methyl 2-(bis(t-butoxycarbonyl)amino)-5-oxopentanoate
• EN300-7465004
• methyl (s)-2-di-t-butoxycarbonylamino-5-oxo-pentanoate
• methyl (2S)-2-{bis[(tert-butoxy)carbonyl]amino}-5-oxopentanoate
• L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester
• 3-METHYL-5-PHENYL-1H-PYRAZOLE-4-CARBOXYLICACIDMETHYLESTER
• DTXSID10450653
• 192314-71-9
• methyl (2s)-2-[bis(tert-butoxycarbonyl)amino]-5-oxopentanoate

• MDL： MFCD09839414
• Inchi： 1S/C16H27NO7/c1-15(2,3)23-13(20)17(14(21)24-16(4,5)6)11(9-8-10-18)12(19)22-7/h10-11H,8-9H2,1-7H3/t11-/m0/s1
• InChI Key： WEDVERRTEUYROC-NSHDSACASA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)[C@H](C(=O)OC)CCC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.17900
• Monoisotopic Mass: 345.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• PSA: 99.21000
• LogP: 2.67930

Additional information on L-Norvaline,N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester

Introduction to L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester (CAS No. 192314-71-9)

L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester, identified by its CAS number 192314-71-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of multiple functional groups, including N,N-bis[(1,1-dimethylethoxy)carbonyl] and a methyl ester moiety, contributes to its unique chemical properties and makes it a subject of interest for synthetic chemists and biologists alike.

The structure of this compound features a central five-membered heterocyclic ring with an oxo group at the 5-position, which is flanked by two N,N-bis[(1,1-dimethylethoxy)carbonyl] groups. This particular arrangement not only imparts stability to the molecule but also suggests potential interactions with biological targets. The methyl ester group at one end of the molecule further enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel compounds that can modulate enzyme activity and cellular processes. L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester, due to its structural features, has been explored as a potential tool in understanding enzyme mechanisms and as a lead compound for drug discovery. Its ability to interact with various biological systems makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the study of amino acid metabolism. Amino acids are the building blocks of proteins and are essential for numerous biological processes. By inhibiting or modulating the activity of enzymes involved in amino acid metabolism, compounds like L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester could potentially have therapeutic implications in areas such as metabolic disorders and cancer.

Recent studies have begun to explore the pharmacological properties of this compound. Researchers have noted that its structural similarity to known bioactive molecules suggests that it may possess inhibitory effects on certain enzymes. For instance, preliminary data indicates that it may interact with enzymes involved in the urea cycle, potentially leading to new therapeutic strategies for conditions associated with urea cycle disorders.

The synthesis of L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester is a complex process that requires careful optimization to ensure high yield and purity. The use of protecting groups such as the N,N-bis[(1,1-dimethylethoxy)carbonyl] moiety is essential to prevent unwanted side reactions during synthesis. Advanced techniques in organic chemistry have enabled researchers to develop efficient synthetic routes that minimize byproduct formation and maximize overall efficiency.

In conclusion, L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-oxo-, methyl ester (CAS No. 192314-71-9) represents a promising compound in pharmaceutical research. Its unique structure and potential biological activity make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in drug discovery and development.